Cas no 2023876-43-7 (2-{4H,5H,6H,7H-furo3,2-cpyridin-4-yl}pyridine)

• Product Name: 2-{4H,5H,6H,7H-furo3,2-cpyridin-4-yl}pyridine
• CAS No: 2023876-43-7
• MF: C₁₂H₁₂N₂O
• MW: 200.236482620239
• CID: 5969808
• PubChem ID: 165475642
• Update Time: 2025-07-08

2-{4H,5H,6H,7H-furo3,2-cpyridin-4-yl}pyridine Chemical and Physical Properties

Names and Identifiers

• 2-{4H,5H,6H,7H-furo3,2-cpyridin-4-yl}pyridine
• 2023876-43-7
• EN300-1076419
• 2-{4H,5H,6H,7H-furo[3,2-c]pyridin-4-yl}pyridine

• Inchi： 1S/C12H12N2O/c1-2-6-13-10(3-1)12-9-5-8-15-11(9)4-7-14-12/h1-3,5-6,8,12,14H,4,7H2
• InChI Key： PYRNJPFSTPQYLU-UHFFFAOYSA-N
• SMILES： O1C=CC2=C1CCNC2C1C=CC=CN=1

Computed Properties

• Exact Mass: 200.094963011g/mol
• Monoisotopic Mass: 200.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 38.1Ų

Additional information on 2-{4H,5H,6H,7H-furo3,2-cpyridin-4-yl}pyridine

Recent Advances in the Study of 2-{4H,5H,6H,7H-furo[3,2-c]pyridin-4-yl}pyridine (CAS: 2023876-43-7)

The compound 2-{4H,5H,6H,7H-furo[3,2-c]pyridin-4-yl}pyridine (CAS: 2023876-43-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, featuring a fused furopyridine and pyridine ring system, has been the subject of several innovative studies aimed at exploring its pharmacological activities and synthetic pathways. The following research brief consolidates the latest findings and developments related to this compound, providing a comprehensive overview for professionals in the field.

Recent studies have focused on the synthesis and optimization of 2-{4H,5H,6H,7H-furo[3,2-c]pyridin-4-yl}pyridine, with particular emphasis on improving yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic method for the efficient construction of the furopyridine core, which significantly reduced the number of synthetic steps and improved overall scalability. This advancement is critical for enabling large-scale production and further pharmacological evaluation of the compound.

In terms of biological activity, preliminary in vitro studies have demonstrated that 2-{4H,5H,6H,7H-furo[3,2-c]pyridin-4-yl}pyridine exhibits promising inhibitory effects against a range of kinase targets implicated in cancer and inflammatory diseases. Specifically, the compound has shown nanomolar affinity for certain tyrosine kinases, as reported in a recent study published in Bioorganic & Medicinal Chemistry Letters. These findings suggest its potential as a lead compound for the development of novel kinase inhibitors.

Further investigations into the compound's mechanism of action have utilized advanced computational modeling techniques, such as molecular docking and dynamics simulations. These studies, highlighted in a 2024 paper in the Journal of Chemical Information and Modeling, have provided insights into the binding interactions of 2-{4H,5H,6H,7H-furo[3,2-c]pyridin-4-yl}pyridine with its target proteins, offering a structural basis for future optimization efforts.

Despite these promising developments, challenges remain in the clinical translation of 2-{4H,5H,6H,7H-furo[3,2-c]pyridin-4-yl}pyridine. Issues such as metabolic stability and bioavailability are currently under investigation, with several research groups exploring prodrug strategies and formulation enhancements to address these limitations. Ongoing preclinical studies are expected to provide further clarity on the compound's therapeutic potential and safety profile.

In conclusion, 2-{4H,5H,6H,7H-furo[3,2-c]pyridin-4-yl}pyridine (CAS: 2023876-43-7) represents a compelling area of research in chemical biology and drug discovery. The recent advancements in its synthesis, biological evaluation, and mechanistic understanding underscore its potential as a valuable scaffold for the development of new therapeutic agents. Continued research efforts will be essential to fully realize its clinical applications and overcome existing challenges.